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Compound of Interest

Compound Name: Solanocapsine

Cat. No.: B1214099

Essential Safety and Handling Guide for
Solanocapsine

This document provides immediate and essential safety, operational, and disposal information
for handling Solanocapsine in a laboratory setting. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe handling and
minimize exposure risks.

Chemical Identifier:

Name: Solanocapsine

CAS Number: 639-86-1[1]

Molecular Formula: C27H46N202[1][2]

Synonyms: Solanocapsin[2]

Solanocapsine is a toxic steroidal alkaloid derived from plants of the Solanum genus, such as
the Jerusalem cherry (Solanum pseudocapsicum).[1][3] Due to its toxic nature, stringent safety
precautions are necessary during handling, storage, and disposal.

Quantitative Toxicity Data
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While specific toxicity data for Solanocapsine is limited, data for related toxic glycoalkaloids
from the Solanum genus provide a valuable reference for its potential hazard.

Compound Test Animal Rout-e f)f - LD50 (Lethal Dose,
Administration 50%)

o-Solanine Rat Oral 590 mg/kg

Mouse Intraperitoneal 30 - 42 mg/kg

Rat Intraperitoneal 67 - 75 mg/kg

Monkey Intraperitoneal < 40 mg/kg

a-Chaconine Mouse Intraperitoneal 19.2 - 27.5 mg/kg

Rat Intraperitoneal 84 mg/kg

Note: This data is for related compounds and should be used as a conservative estimate of
Solanocapsine's potential toxicity.

Operational Plan: Safe Handling Protocol

Adherence to the following step-by-step protocol is mandatory for all personnel handling
Solanocapsine.

Engineering Controls and Personal Protective
Equipment (PPE)

» Ventilation: All handling of Solanocapsine powder must be conducted in a certified chemical
fume hood to minimize inhalation exposure.

e Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against
splashes and airborne particles.[4]

e Skin Protection:

o Gloves: Wear nitrile or other chemically resistant gloves at all times. Double gloving is
recommended.
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o Lab Coat: A fully buttoned lab coat must be worn over personal clothing.

o Protective Clothing: For larger quantities or when there is a significant risk of spillage,
consider a disposable chemical-resistant suit.[4]

o Respiratory Protection: If there is a risk of aerosol generation outside of a fume hood, a
NIOSH/MSHA-approved respirator should be worn.[4]

Handling Procedures

e Preparation:
o Designate a specific area within a fume hood for handling Solanocapsine.

o Ensure all necessary equipment (spatulas, weighing paper, containers) is within the
designated area.

o Have a chemical spill kit readily accessible.
» Weighing and Aliquoting:
o Handle Solanocapsine as a solid powder with care to avoid generating dust.
o Use a microbalance within the fume hood for accurate weighing.
o Prepare solutions by slowly adding the powder to the solvent to prevent splashing.

e Storage:

[¢]

Store Solanocapsine in a cool, dry, and well-ventilated area.[4]

[¢]

Keep the container tightly sealed.

[e]

Store away from incompatible materials, such as strong oxidizing agents.[4]

o

Label the storage location with appropriate hazard warnings.

Emergency Procedures
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» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.[4]

» Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[4]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[4]

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[4]

e Spill:
o Evacuate the immediate area.
o Wear appropriate PPE before cleaning the spill.

o For a small powder spill, gently cover with a damp paper towel to avoid raising dust, then
carefully scoop the material into a labeled waste container.

o For a liquid spill, absorb with an inert material (e.g., vermiculite, sand) and place itin a
sealed container for disposal.

o Clean the spill area thoroughly with a suitable decontaminating solution.

Disposal Plan

All Solanocapsine waste is considered hazardous and must be disposed of according to
institutional and local regulations.

+ Waste Segregation:

o Collect all solid waste contaminated with Solanocapsine (e.g., weighing paper, gloves,
disposable lab coats) in a dedicated, clearly labeled hazardous waste container.

o Collect liquid waste containing Solanocapsine in a separate, sealed, and labeled
hazardous waste container.
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e Container Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the name
"Solanocapsine,” and the associated hazards (e.g., "Toxic").

e Disposal Procedure:
o Do not dispose of Solanocapsine down the drain or in regular trash.

o Arrange for pick-up and disposal by your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal contractor.

Visual Workflow for Handling Solanocapsine
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Caption: Workflow for the safe handling of Solanocapsine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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